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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)-2-propanol

Cat. No.: B1298620

Essential Safety and Handling Guide for 2-(4-
Fluorophenyl)-2-propanol

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(4-Fluorophenyl)-2-propanol (CAS No. 402-41-5). Adherence to these procedures is essential
for ensuring personal safety and regulatory compliance in a laboratory setting.

Hazard Identification and Classification

2-(4-Fluorophenyl)-2-propanol is classified as a hazardous substance. Key hazards include:

Skin Irritation (H315): Causes skin irritation.[1]

Serious Eye Irritation (H319): Causes serious eye irritation.[1]

Respiratory Irritation (H335): May cause respiratory irritation.[1]

Flammability: While not always explicitly categorized, similar compounds are flammable, and
it should be handled with precautions against ignition sources.[2][3]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-(4-

Fluorophenyl)-2-propanol to minimize exposure and ensure safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or a
face shield.[1][4]

Protects against splashes and
vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or Viton).[4]

Prevents skin contact which

can cause irritation.[1][2]

Body Protection

A fully-buttoned laboratory coat

or suitable protective clothing.

[1]14]

Protects skin from accidental

splashes and contamination.[2]

Respiratory Protection

Use in a well-ventilated area is
required.[1] If ventilation is
inadequate, a NIOSH-
approved respirator (e.g., N95
or chemical cartridge

respirator) should be worn.[5]

[6]

Prevents inhalation of vapors
which can cause respiratory
tract irritation.[1][5]

Operational Plan: Step-by-Step Handling and Storage

1. Preparation and Engineering Controls:

2

Work in a well-ventilated area, such as a chemical fume hood.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate vicinity of the handling area.[1]

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks.[3][7]

. Handling Procedure:

Wear the complete set of recommended PPE as detailed in the table above.
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» Avoid direct contact with the skin and eyes.[1]

e Do not breathe in fumes, mists, or vapors.[1]

e Use non-sparking tools and explosion-proof equipment if transferring large quantities.[7]
o Keep the container tightly closed when not in use.[1]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[1]

o Keep the container tightly sealed.[1]

o Store away from incompatible materials, such as strong oxidizing agents.[1][3]

e The storage area should be locked.[2]

4. Spill Management:

o Small Spills: Absorb the spill with an inert, non-combustible material like vermiculite or sand.
[4][7] Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[4]

o Large Spills: Evacuate the area immediately. Contact your institution's Environmental Health
and Safety (EHS) office or emergency response team.[4]

Disposal Plan: Step-by-Step Waste Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Segregation and Collection:

o Collect all waste containing 2-(4-Fluorophenyl)-2-propanol, including contaminated
consumables, into a designated and clearly labeled hazardous waste container.

e This compound is a halogenated organic waste and should be segregated accordingly.[4]
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2. On-site Accumulation:

» Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.[4]

e The SAA must be a well-ventilated area, away from heat and ignition sources.[4]
o Keep the waste container closed at all times, except when adding waste.[4]
3. Final Disposal:

o Disposal of 2-(4-Fluorophenyl)-2-propanol must be conducted through a licensed
hazardous waste disposal company.[4]

» On-site treatment or disposal via the sanitary sewer is strictly prohibited.[4]

o Complete all necessary waste disposal forms as required by your institution and local
regulations.[4]

e Arrange for a waste pickup with your institution's EHS office or a contracted hazardous
waste disposal service.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision-making and operational steps for the safe
handling of 2-(4-Fluorophenyl)-2-propanol, from initial preparation to final disposal.
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Caption: Workflow for safe handling and disposal of 2-(4-Fluorophenyl)-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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